Cas no 794582-37-9 (2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid)

• Product Name: 2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid
• CAS No: 794582-37-9
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 2127970
• PubChem ID: 2443010
• Update Time: 2025-06-09

2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid Chemical and Physical Properties

Names and Identifiers

• ([4-(2,5-dimethyl-1H-pyrrol-1-yl)benzoyl]amino)acetic acid
• 2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid

• Inchi： 1S/C15H16N2O3/c1-10-3-4-11(2)17(10)13-7-5-12(6-8-13)15(20)16-9-14(18)19/h3-8H,9H2,1-2H3,(H,16,20)(H,18,19)
• InChI Key： RZJNLLRJLBSDKO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C(C)=CC=C1C)NCC(=O)O

Additional information on 2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid

2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid (CAS No. 794582-37-9): An Overview

2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid (CAS No. 794582-37-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPA, is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyrrole ring, which is a common motif in many biologically active molecules, and an amide functional group that can participate in hydrogen bonding and other interactions crucial for biological activity.

The pyrrole ring in DMPA is substituted with two methyl groups, which can influence the compound's electronic properties and solubility. The phenyl group attached to the pyrrole ring further enhances the compound's aromatic character and can contribute to its binding affinity to various biological targets. The formamido group attached to the phenyl ring is another key feature, as it can form hydrogen bonds with target proteins or enzymes, thereby modulating their activity.

Recent studies have explored the potential applications of 2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid in various therapeutic areas. One notable area of research is its use as a potential anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. DMPA has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro, suggesting its potential for treating inflammatory diseases.

In addition to its anti-inflammatory properties, DMPA has also been investigated for its antioxidant activity. Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is implicated in numerous diseases including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that DMPA can scavenge ROS and protect cells from oxidative damage, making it a promising candidate for developing new therapeutic strategies.

The pharmacokinetic properties of 2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that DMPA has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. However, further studies are needed to optimize its pharmacological properties and evaluate its safety profile in preclinical models.

Another area of interest is the potential use of DMPA in cancer therapy. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress, which can be exploited for therapeutic intervention. Research has shown that DMPA can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that DMPA could be developed into a novel anticancer agent with a unique mechanism of action.

The structural flexibility of 2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its biological activity. Through structure-activity relationship (SAR) studies, researchers have identified several derivatives of DMPA with enhanced potency and selectivity for specific targets. These derivatives are currently being evaluated for their therapeutic potential in various disease models.

In conclusion, 2-{4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylformamido}acetic Acid (CAS No. 794582-37-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.